Cas no 21949-11-1 (N,N,N-trimethyl(3-methylphenyl)methanaminium bromide)
21949-11-1 structure
Product Name:N,N,N-trimethyl(3-methylphenyl)methanaminium bromide
CAS No:21949-11-1
MF:C11H18BrN
MW:244.171322345734
CID:1405070
PubChem ID:89110
Update Time:2025-04-20
N,N,N-trimethyl(3-methylphenyl)methanaminium bromide Chemical and Physical Properties
Names and Identifiers
-
- N,N,N-trimethyl(3-methylphenyl)methanaminium bromide
- trimethyl-[(3-methylphenyl)methyl]azanium,bromide
- Trimethyl-<3-methyl-benzyl>-ammonium-Bromid
- SCHEMBL6257521
- DTXSID50944546
- Trimethyl-((3-methylphenyl)methyl)azanium bromide
- YMZWUHBBOTVKHM-UHFFFAOYSA-M
- 21949-11-1
- 3-methylbenzyl trimethylammonium bromide
-
- Inchi: 1S/C11H18N.BrH/c1-10-6-5-7-11(8-10)9-12(2,3)4;/h5-8H,9H2,1-4H3;1H/q+1;/p-1
- InChI Key: YMZWUHBBOTVKHM-UHFFFAOYSA-M
- SMILES: [Br-].[N+](C)(C)(C)CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 243.06200
- Monoisotopic Mass: 243.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0.00000
- LogP: -0.79480
N,N,N-trimethyl(3-methylphenyl)methanaminium bromide Customs Data
- HS CODE:2923900090
- Customs Data:
China Customs Code:
2923900090Overview:
2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
N,N,N-trimethyl(3-methylphenyl)methanaminium bromide Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
21949-11-1 (N,N,N-trimethyl(3-methylphenyl)methanaminium bromide) Related Products
- 699-04-7(N-Methyl-4-methylbenzylamine)
- 620-40-6(Tribenzylamine)
- 4525-46-6(N,N,N-Trimethyl-1-phenylmethanaminium iodide)
- 4788-37-8(N-Ethyl-N-methylbenzylamine)
- 34490-85-2(4-(Aminomethyl)benzyldimethylamine Dihydrochloride)
- 102-05-6(Dibemethine)
- 39180-84-2(3-Methyl-N-methylbenzylamine)
- 103-67-3(N-Methylbenzylamine)
- 772-54-3(N-Benzyldiethylamine-d4)
- 100-85-6(Triton B)
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